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Cat. No.: B12402162

Adenosine monophosphate deaminase 2 (AMPD?2) is a crucial enzyme in purine metabolism,
catalyzing the deamination of adenosine monophosphate (AMP) to inosine monophosphate
(IMP).[1][2] This reaction is a key step in the purine nucleotide cycle and plays a vital role in
maintaining cellular energy homeostasis, particularly under conditions of high energy demand
or metabolic stress.[1] AMPD?2 is the primary isoform found in the liver, with expression also
detected in the brain and kidneys.[1][3]

Dysregulation of hepatic glucose and lipid metabolism can lead to various disorders, including
obesity, type 2 diabetes, and non-alcoholic fatty liver disease (NAFLD).[4] Emerging research
has identified AMPD2 as a critical regulator in these pathways. It is hypothesized to act as a
metabolic "switch," influencing whether cells store or utilize fat.[5] This activity is primarily
linked to its impact on the levels of AMP, a key activator of AMP-activated protein kinase
(AMPK), the master regulator of cellular energy balance.[3][6] By converting AMP to IMP, high
AMPD?2 activity can suppress AMPK activation, thereby promoting fat accumulation and
hindering fat oxidation.[3][5] This makes AMPD2 a compelling therapeutic target for metabolic
diseases.

AMPD2 Inhibitor 2: A Potent Research Tool

AMPD?2 inhibitor 2, also known as compound 21, is a potent and specific small molecule
inhibitor of AMPD2.[7][8] It serves as a critical tool for investigating the physiological and
pathophysiological roles of AMPDZ2 in metabolic disease models. Its efficacy against both
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human and murine AMPD2 allows for translational research, from in vitro mechanistic studies
to in vivo preclinical evaluation.[7]

Quantitative Data

The key inhibitory properties of AMPD2 inhibitor 2 are summarized below.

Parameter Value Species Reference

AMPD?2 inhibitor 2
Compound Name - [7]
(compound 21)

Adenosine
monophosphate
Target _ - [71[8]
deaminase 2
(AMPD2)
ICso 0.1uM Human (hAMPD2) [71181[9]
ICso0 0.28 uM Mouse (MAMPD?2) [718]
CAS Number 3026893-31-9 - [10]

Signaling Pathways and Mechanism of Action

The primary mechanism of an AMPD?2 inhibitor is to block the conversion of AMP to IMP. This
action has significant downstream consequences on cellular energy sensing and metabolic
regulation, primarily through the modulation of the AMPK signaling pathway.

The Central Role of AMPD2 in Purine Metabolism

AMPD?2 is a key enzyme that helps maintain the balance of adenine nucleotides. By catalyzing
the conversion of AMP to IMP, it removes AMP that accumulates when energy is consumed
(ATP -> ADP -> AMP).
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Acclimatize C57BL/6J Mice

l

Induce Disease:
High-Fat Diet (8-12 weeks)

l

Randomize into Groups:
1. Vehicle
2. AMPD2 Inhibitor 2

Daily Dosing & Monitoring
(Body Weight, Food Intake)

In-Life Metabolic Testing
(GTT, ITT)

Terminal Endpoint Analysis:
- Serum analysis
- Tissue histology
- Gene expression
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


https://reporter.nih.gov/project-details/8046591
https://pubmed.ncbi.nlm.nih.gov/26321268/
https://pubmed.ncbi.nlm.nih.gov/26321268/
https://www.medchemexpress.com/ampd2-inhibitor-2.html
https://www.medchemexpress.com/ampd2-inhibitor-2.html?locale=ko-KR
https://immunomart.com/product/ampd2-inhibitor-2/
https://www.medchemexpress.eu/cas/3026893-31-9.html
https://www.benchchem.com/product/b12402162#ampd2-inhibitor-2-for-metabolic-disease-research
https://www.benchchem.com/product/b12402162#ampd2-inhibitor-2-for-metabolic-disease-research
https://www.benchchem.com/product/b12402162#ampd2-inhibitor-2-for-metabolic-disease-research
https://www.benchchem.com/product/b12402162#ampd2-inhibitor-2-for-metabolic-disease-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12402162?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

